Cas no 453565-65-6 (3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid)

• Product Name: 3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid
• CAS No: 453565-65-6
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 1112619
• PubChem ID: 21942490
• Update Time: 2025-04-20

3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(1H-imidazol-1-yl)-Benzoic acid
• CIVZCXSFZSUDFJ-UHFFFAOYSA-N
• DTXSID301273136
• 453565-65-6
• 3-Fluoro-5-(1H-imidazol-1-yl)benzoic Acid
• SCHEMBL5223331

• Inchi： 1S/C10H7FN2O2/c11-8-3-7(10(14)15)4-9(5-8)13-2-1-12-6-13/h1-6H,(H,14,15)
• InChI Key： CIVZCXSFZSUDFJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)N1C=NC=C1

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų